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hazards of hex-2-enedinitrile H302 H319

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Hexenedinitrile

CAS No.: 13042-02-9

Cat. No.: S1508165

Hazard Identification & First Aid

The table below summarizes the primary hazards and immediate first aid measures for hex-2-enedinitrile.

Hazard Aspect Details
GHS Classification Acute Toxicity (Category 4, Oral), Eye Irritation (Category 2) [1]
Signal Word Warning [1]

| Hazard Statements | H302: Harmful if swallowed. H319: Causes serious eye irritation. [1] [2] [3] | |
Precautionary Statements (Prevention) | P264: Wash hands/thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P280: Wear protective gloves/eye protection/face protection. [1] [3]
| | Precautionary Statements (Response) | P301+P312: IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P330: Rinse mouth. P305+P351+P338: IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [1] | |
First Aid - Inhalation | Move victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical attention. [1] | | First Aid - Skin Contact | Take off
contaminated clothing immediately and wash with soap and plenty of water. Consult a doctor. [1] | | First
Aid - Eye Contact | Rinse with pure water for at least 15 minutes. Consult a doctor. [1] | | First Aid -
Ingestion | Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately. [1] |
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Frequently Asked Questions (FAQS)

Q1: What personal protective equipment (PPE) is required when handling this substance?

e A: You must wear tightly fitting safety goggles with side-shields to protect your eyes from
irritation. Wear chemical impermeable gloves and fire-resistant, impervious clothing to prevent
skin contact. If exposure limits are exceeded or irritation occurs, use a full-face respirator. Always
work in a well-ventilated place [1].

Q2: How should hex-2-enedinitrile be stored safely?

e A: Store the container tightly closed in a dry, cool, and well-ventilated place. It must be stored
apart from foodstuff containers or other incompatible materials [1].

Q3: What should I do in case of a spill?

e A: Avoid dust formation and do not breathe vapors. Evacuate personnel and keep people upwind.
Wear appropriate protective equipment. Prevent the chemical from entering drains or the
environment. Collect the spilled material for disposal in a suitable, closed container. Use spark-proof
tools and explosion-proof equipment [1].

Q4: Is this substance listed on major chemical inventories?

e A: Yes, hex-2-enedinitrile is listed on the European Inventory (EINECS), the EC Inventory, and the
United States TSCA Inventory [1].

Experimental Handling Guide

The diagram below outlines the logical workflow for safely handling hex-2-enedinitrile in a laboratory

setting.
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Safety Data Summary

For your quick reference, the core physicochemical and regulatory data is summarized below.
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Property Detail

CAS No. 13042-02-9 [1] [2]

Molecular Formula CeHsN2z [1] [2]

Molecular Weight 106.13 g/mol [1] [2]

Melting Point 74 °C (in ethanol) [2]

Vapor Pressure 0.00136 mmHg at 25°C [1]

Relevant Identified Uses For R&D use only. Not for medicinal, household, or other use. [1]

The information provided is based on the latest available Safety Data Sheet (SDS). Always refer to the full

SDS document before working with any chemical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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